Cas no 2680707-51-9 (tert-butyl N-[1-(4-fluorocyclohexyl)ethyl]carbamate)

• Product Name: tert-butyl N-[1-(4-fluorocyclohexyl)ethyl]carbamate
• CAS No: 2680707-51-9
• MF: C₁₃H₂₄FNO₂
• MW: 245.333567619324
• CID: 6070284
• PubChem ID: 165913446
• Update Time: 2025-06-12

tert-butyl N-[1-(4-fluorocyclohexyl)ethyl]carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-6969867
• 2680707-51-9
• tert-butyl N-[1-(4-fluorocyclohexyl)ethyl]carbamate

• Inchi： 1S/C13H24FNO2/c1-9(10-5-7-11(14)8-6-10)15-12(16)17-13(2,3)4/h9-11H,5-8H2,1-4H3,(H,15,16)
• InChI Key： XQCRKOZKSHUEOI-UHFFFAOYSA-N
• SMILES： FC1CCC(C(C)NC(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 245.17910717g/mol
• Monoisotopic Mass: 245.17910717g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 38.3Ų

Additional information on tert-butyl N-[1-(4-fluorocyclohexyl)ethyl]carbamate

Comprehensive Overview of tert-butyl N-[1-(4-fluorocyclohexyl)ethyl]carbamate (CAS No. 2680707-51-9)

tert-butyl N-[1-(4-fluorocyclohexyl)ethyl]carbamate (CAS No. 2680707-51-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This carbamate derivative is characterized by its unique structural features, including a fluorocyclohexyl moiety and a tert-butyl protecting group, which contribute to its stability and reactivity in synthetic applications. Researchers are increasingly exploring its potential as a building block in drug discovery, particularly for targeting central nervous system (CNS) disorders and metabolic diseases.

The compound's 4-fluorocyclohexyl group is a critical structural element, often associated with enhanced bioavailability and lipophilicity in drug candidates. This attribute aligns with current trends in medicinal chemistry, where fluorinated compounds are prized for their ability to improve pharmacokinetic properties. A growing number of studies highlight the role of fluorinated cyclohexanes in optimizing drug-receptor interactions, making tert-butyl N-[1-(4-fluorocyclohexyl)ethyl]carbamate a valuable subject for structure-activity relationship (SAR) studies.

In addition to its pharmaceutical applications, this compound is also relevant in peptide synthesis and prodrug design. The tert-butyloxycarbonyl (Boc) group serves as a protective moiety for amines, a technique widely used in solid-phase peptide synthesis (SPPS). With the rising demand for peptide-based therapeutics, understanding the properties of Boc-protected intermediates like this compound is essential for researchers developing novel biologics and enzyme inhibitors.

From a synthetic chemistry perspective, CAS No. 2680707-51-9 exemplifies the importance of stereoselective synthesis. The chiral center at the ethyl position introduces complexity in its preparation, prompting discussions on asymmetric hydrogenation and enantioselective catalysis—topics frequently searched in academic and industrial chemistry forums. Recent advancements in flow chemistry and continuous manufacturing have further amplified interest in optimizing the production of such high-value intermediates.

Environmental and green chemistry considerations are another hotspot tied to this compound. Researchers are investigating solvent-free or water-based synthetic routes to minimize waste, reflecting broader industry shifts toward sustainable chemical processes. Questions about the compound's biodegradability and eco-toxicity profile are increasingly common in scientific literature, underscoring the need for lifecycle assessment (LCA) studies.

Analytical challenges associated with tert-butyl N-[1-(4-fluorocyclohexyl)ethyl]carbamate also merit discussion. Techniques like HPLC-MS and NMR spectroscopy are critical for purity assessment, especially given the compound's potential use in GMP-compliant applications. The integration of machine learning for spectral analysis has emerged as a trending topic, offering faster and more accurate characterization of such specialty chemicals.

In summary, tert-butyl N-[1-(4-fluorocyclohexyl)ethyl]carbamate (CAS No. 2680707-51-9) represents a multifaceted compound with applications spanning drug development, peptide chemistry, and sustainable synthesis. Its structural complexity and functional versatility make it a compelling case study for modern chemical innovation, addressing both scientific and industrial demands in a rapidly evolving landscape.